N-(4-methylthiazol-2-yl)-2-((3-(o-tolyl)-1,2,4-thiadiazol-5-yl)thio)acetamide

• IUPAC Name: 2-[[3-(2-methylphenyl)-1,2,4-thiadiazol-5-yl]sulfanyl]-N-(4-methyl-1,3-thiazol-2-yl)acetamide
• InChI: InChI=1S/C15H14N4OS3/c1-9-5-3-4-6-11(9)13-18-15(23-19-13)22-8-12(20)17-14-16-10(2)7-21-14/h3-7H,8H2,1-2H3,(H,16,17,20)
• InChI Key: MBSBHXKUJGZCAO-UHFFFAOYSA-N
• Canonical SMILES: CC1=CC=CC=C1C2=NSC(=N2)SCC(=O)NC3=NC(=CS3)C
• Molecular Formula: C15H14N4OS3
• Molecular Weight: 362.5 g/mol

Description

N-(4-methylthiazol-2-yl)-2-((3-(o-tolyl)-1,2,4-thiadiazol-5-yl)thio)acetamide is a chemical compound that has been extensively studied in the field of medicinal chemistry. It is a member of the thiazole family of compounds and has been shown to have a wide range of biological activities.

Scientific Research Applications

Anticancer Activity

• Thiazole Derivatives : Synthesis of thiazole derivatives, including those similar to the queried compound, has shown significant anticancer activity. For instance, certain derivatives exhibited selective cytotoxicity against lung adenocarcinoma cells, highlighting their potential as anticancer agents (Evren et al., 2019). Furthermore, novel 1,3,4-thiadiazole derivatives have been developed and tested for their efficacy against various cancer cell lines, including breast and lung cancer, showing promising cytotoxic activities (Çevik et al., 2020).

Antimicrobial Activity

• Antibacterial and Antifungal Properties : Benzothiazole derivatives bearing a 1,3,4-thiadiazole moiety were synthesized and showed good antibacterial and antifungal activities, suggesting their utility as potential antimicrobial agents (Tang et al., 2019). Additionally, some 1,3,4-thiadiazole amide derivatives containing piperazine exhibited inhibitory effects against certain bacteria, indicating their application in addressing microbial resistance (Xia, 2015).

Antiviral Activity

• Against COVID-19 : Novel thiadiazole-based molecules containing 1,2,3-triazole moiety were synthesized and evaluated for their potential activity against COVID-19 main protease through a virtual screening approach. These compounds showed good docking scores, indicating their potential use in the treatment of COVID-19 (Rashdan et al., 2021).

Other Applications

• Anticonvulsant Activity : Certain derivatives have been synthesized and evaluated for their anticonvulsant effect, showing significant protection against convulsions in preclinical models (Rishipathak et al., 2020).
• Antitumor Agents : 1,3,4-Thiadiazole derivatives have been investigated for their antitumor potential, particularly against chronic myelogenous leukemia, highlighting the significance of the nitrothiazole moiety in enhancing their activity (Altıntop et al., 2017).